Cas no 1496937-61-1 (2-hydrazinyl-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-hydrazinyl-4,5-dimethyl-1,3-oxazole
• CAS No: 1496937-61-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 5824168
• PubChem ID: 14169939
• Update Time: 2025-05-25

2-hydrazinyl-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-4,5-dimethyl-1,3-oxazole
• 1496937-61-1
• EN300-1687764
• SCHEMBL2616844

• Inchi： 1S/C5H9N3O/c1-3-4(2)9-5(7-3)8-6/h6H2,1-2H3,(H,7,8)
• InChI Key： FORSHYXLKJSKAL-UHFFFAOYSA-N
• SMILES： O1C(NN)=NC(C)=C1C

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-hydrazinyl-4,5-dimethyl-1,3-oxazole

2-Hydrazinyl-4,5-Dimethyl-1,3-Oxazole: A Comprehensive Overview

The compound 2-hydrazinyl-4,5-dimethyl-1,3-oxazole, also identified by its CAS number CAS 1496937-61-1, is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of oxazole derivatives, which are known for their unique structural properties and versatile applications. The presence of the hydrazine moiety in the molecule introduces additional functional groups that enhance its reactivity and make it a valuable compound for research and development.

The structural formula of 2-hydrazinyl-4,5-dimethyl-1,3-oxazole consists of a five-membered ring system with two double bonds. The oxazole ring is substituted at positions 2, 4, and 5 with a hydrazine group and two methyl groups, respectively. This substitution pattern not only stabilizes the molecule but also provides opportunities for further chemical modifications. Recent studies have highlighted the importance of such substitutions in tailoring the physical and chemical properties of oxazole derivatives for specific applications.

One of the most promising areas of research involving 2-hydrazinyl-4,5-dimethyl-1,3-oxazole is its application in drug design. The hydrazine group in the molecule is known to exhibit significant biological activity, making it a potential candidate for anti-cancer and anti-inflammatory drug development. Researchers have explored the ability of this compound to inhibit key enzymes involved in disease progression, demonstrating its potential as a lead compound in pharmaceutical research.

In addition to its pharmaceutical applications, 2-hydrazinyl-4,5-dimethyl-1,3-oxazole has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in the synthesis and characterization of oxazole derivatives have provided deeper insights into their electronic behavior, paving the way for their integration into next-generation materials.

The synthesis of 2-hydrazinyl-4,5-dimethyl-1,3-oxazole involves a multi-step process that typically begins with the preparation of an appropriate precursor. The introduction of the hydrazine group is achieved through nucleophilic substitution reactions or other advanced synthetic techniques. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale.

The stability and reactivity of 2-hydrazinyl-4,5-dimethyl-1,3 oxazole are influenced by its molecular structure. The presence of electron-withdrawing groups like hydrazine increases the reactivity of the molecule towards electrophilic attacks. This property has been exploited in various organic transformations, including cycloaddition reactions and conjugate additions. Recent studies have demonstrated that these reactions can be controlled under mild conditions to achieve high selectivity.

In conclusion, 2-hydrazinyl-4,5-dimethyl-1,3 oxazole, with its unique structural features and functional groups, represents a valuable compound with diverse applications across multiple disciplines. From drug design to materials science, this compound continues to be a focal point for researchers seeking innovative solutions. As our understanding of its properties deepens through ongoing research efforts worldwide,
CAS 1496937 61 1 will undoubtedly play an increasingly important role in advancing both academic knowledge and industrial applications.